3-Bromo-5-(4-methylsulfonylphenyl)pyrazin-2-amine

• Molecular Formula: C11H10BrN3O2S
• Molecular Weight: 328.19 g/mol
• IUPAC Name: 3-bromo-5-(4-methylsulfonylphenyl)pyrazin-2-amine
• InChI: InChI=1S/C11H10BrN3O2S/c1-18(16,17)8-4-2-7(3-5-8)9-6-14-11(13)10(12)15-9/h2-6H,1H3,(H2,13,14)
• InChI Key: TVMWNJXWFMZIPH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CN=C(C(=N2)Br)N

Description

3-Bromo-5-(4-methylsulfonylphenyl)pyrazin-2-amine is a useful research compound. Its molecular formula is C11H10BrN3O2S and its molecular weight is 328.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NBS (1.807 g, 10.15 mmol) was added to a stirred solution of 5-(4-methylsulfonylphenyl)pyrazin-2-amine (2.53 g, 10.15 mmol) in DMF (40 mL) and the reaction stirred at ambient temperature for 15 hours. The reaction mixture was added slowly to rapidly stirring water and the resultant precipitate was isolated by filtration and dried in vacuo to give the sub-title compound as a beige solid that was used without further purification (2.8 g, 84% Yield).